Cas no 2229248-54-6 (O-2-(6-methylpyridin-3-yl)ethylhydroxylamine)

• Product Name: O-2-(6-methylpyridin-3-yl)ethylhydroxylamine
• CAS No: 2229248-54-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5914041
• PubChem ID: 165695277
• Update Time: 2025-05-19

O-2-(6-methylpyridin-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(6-methylpyridin-3-yl)ethylhydroxylamine
• EN300-1758024
• O-[2-(6-methylpyridin-3-yl)ethyl]hydroxylamine
• 2229248-54-6

• Inchi： 1S/C8H12N2O/c1-7-2-3-8(6-10-7)4-5-11-9/h2-3,6H,4-5,9H2,1H3
• InChI Key： PBFQWBGXXOMWQJ-UHFFFAOYSA-N
• SMILES： O(CCC1C=NC(C)=CC=1)N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(6-methylpyridin-3-yl)ethylhydroxylamine

Recent Advances in the Study of O-2-(6-methylpyridin-3-yl)ethylhydroxylamine (CAS: 2229248-54-6) in Chemical Biology and Pharmaceutical Research

O-2-(6-methylpyridin-3-yl)ethylhydroxylamine (CAS: 2229248-54-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique hydroxylamine moiety and pyridine ring, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and targeted therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications.

One of the key areas of research has been the role of O-2-(6-methylpyridin-3-yl)ethylhydroxylamine in modulating enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The compound exhibited high specificity for HDAC6, with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for developing novel HDAC inhibitors.

In addition to its enzymatic inhibition properties, O-2-(6-methylpyridin-3-yl)ethylhydroxylamine has been investigated for its role in targeted drug delivery. Researchers have leveraged its chemical structure to conjugate it with various therapeutic agents, enhancing their bioavailability and target specificity. A recent study in Chemical Communications highlighted its use in prodrug design, where it served as a cleavable linker for controlled drug release in tumor microenvironments.

The synthesis and scalability of O-2-(6-methylpyridin-3-yl)ethylhydroxylamine have also been areas of active research. A 2024 paper in Organic Process Research & Development detailed an optimized synthetic route that improved yield and purity while reducing production costs. This advancement is critical for facilitating large-scale production and further preclinical studies.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and potential off-target effects require further investigation. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies.

In conclusion, O-2-(6-methylpyridin-3-yl)ethylhydroxylamine (CAS: 2229248-54-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications in enzyme inhibition, drug delivery, and prodrug design underscore its potential to contribute to the development of novel therapeutics. Future studies will likely focus on optimizing its pharmacological properties and expanding its therapeutic applications.